N-(2,4-difluorophenyl)-3-{[3-(trifluoromethyl)benzyl]oxy}-2-thiophenecarboxamide

• IUPAC Name: N-(2,4-difluorophenyl)-3-[[3-(trifluoromethyl)phenyl]methoxy]thiophene-2-carboxamide
• InChI: InChI=1S/C19H12F5NO2S/c20-13-4-5-15(14(21)9-13)25-18(26)17-16(6-7-28-17)27-10-11-2-1-3-12(8-11)19(22,23)24/h1-9H,10H2,(H,25,26)
• InChI Key: ALPRZNGOCROHID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)COC2=C(SC=C2)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C19H12F5NO2S
• Molecular Weight: 413.4 g/mol

Description

N-(2,4-difluorophenyl)-3-{[3-(trifluoromethyl)benzyl]oxy}-2-thiophenecarboxamide, also known as DFB or DFB-THF, is a chemical compound that has been widely researched for its potential use in various scientific applications.

Mechanism of Action

N-(2,4-difluorophenyl)-3-{[3-(trifluoromethyl)benzyl]oxy}-2-thiophenecarboxamide works by binding to the ATP-binding site of CaMKIIα, thereby inhibiting its activity. This results in a decrease in the phosphorylation of downstream targets of CaMKIIα, leading to a disruption of various cellular processes.
Biochemical and Physiological Effects
This compound has been shown to have a significant impact on various biochemical and physiological processes in cells. Its inhibition of CaMKIIα activity has been shown to affect processes such as synaptic plasticity, neuronal excitability, and gene expression. Additionally, this compound has been shown to have anti-inflammatory effects, potentially making it useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-difluorophenyl)-3-{[3-(trifluoromethyl)benzyl]oxy}-2-thiophenecarboxamide is its selectivity for CaMKIIα, making it a useful tool for studying the role of this protein kinase in various cellular processes. However, its potency and specificity can also be a limitation, as it may not be suitable for studying other protein kinases or cellular processes. Additionally, the synthesis of this compound can be challenging and time-consuming, which may limit its widespread use in research.

Future Directions

There are several future directions for research involving N-(2,4-difluorophenyl)-3-{[3-(trifluoromethyl)benzyl]oxy}-2-thiophenecarboxamide. One area of interest is in the development of more potent and selective inhibitors of CaMKIIα, which could have potential therapeutic applications in the treatment of various neurological and psychiatric disorders. Additionally, further research is needed to fully understand the impact of this compound on various cellular processes, as well as its potential use in other areas of research, such as cancer biology and immunology.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential use in various scientific research applications. Its selectivity for CaMKIIα makes it a useful tool for studying the role of this protein kinase in various cellular processes, and its anti-inflammatory effects may have potential therapeutic applications. However, its potency and specificity can also be a limitation, and further research is needed to fully understand its impact on various cellular processes and its potential use in other areas of research.

Scientific Research Applications

N-(2,4-difluorophenyl)-3-{[3-(trifluoromethyl)benzyl]oxy}-2-thiophenecarboxamide has been extensively studied for its potential use as a chemical probe in various scientific research applications. One of the main areas of research is in the field of neuroscience, where this compound has been used to selectively inhibit the activity of a specific protein kinase, known as CaMKIIα. This protein kinase is involved in various cellular processes, including learning and memory, and its inhibition by this compound has been shown to have a significant impact on these processes.